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Compound of Interest

Compound Name:
Azido-PEG4-Amido-tri-

(carboxyethoxymethyl)-methane

Cat. No.: B605848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azido-PEG4-Amido-tri-(carboxyethoxymethyl)-methane, with CAS number 1398044-51-3,

is a versatile, trifunctional polyethylene glycol (PEG) linker designed for advanced

bioconjugation and is particularly prominent in the development of Proteolysis Targeting

Chimeras (PROTACs). This molecule features a branched structure with a terminal azide group

and three carboxylic acid moieties, offering a unique platform for creating complex, multi-

component molecular constructs.

The azide group serves as a reactive handle for "click chemistry," specifically the highly

efficient and orthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-

promoted azide-alkyne cycloaddition (SPAAC) reactions. This allows for the precise and stable

attachment of alkyne-modified molecules. The three terminal carboxylic acids can be readily

conjugated to primary amines through standard amide bond formation, facilitated by activating

agents like EDC or DCC. The tetraethylene glycol (PEG4) spacer enhances aqueous solubility

and provides flexibility to the linker, which can be crucial for optimizing the biological activity of

the final conjugate.

This technical guide provides a comprehensive overview of the properties, applications, and

experimental considerations for utilizing Azido-PEG4-Amido-tri-(carboxyethoxymethyl)-
methane in research and drug development.
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Physicochemical Properties
A summary of the key physicochemical properties of Azido-PEG4-Amido-tri-
(carboxyethoxymethyl)-methane is presented in the table below. Data has been compiled

from various supplier technical data sheets.

Property Value

CAS Number 1398044-51-3

Molecular Formula C24H42N4O14

Molecular Weight 610.6 g/mol

Appearance White to off-white solid or viscous oil

Purity Typically >95%

Solubility Soluble in water, DMSO, and DMF

Storage Conditions
Recommended storage at -20°C for long-term

stability

Key Applications
The unique trifunctional nature of this linker makes it a valuable tool in several areas of

bioconjugation and drug discovery.

PROTAC Synthesis
A primary application of Azido-PEG4-Amido-tri-(carboxyethoxymethyl)-methane is in the

synthesis of PROTACs. PROTACs are heterobifunctional molecules that recruit a target protein

to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein by the proteasome.

The trifunctional linker allows for the attachment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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